Cas no 1361484-72-1 (2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361484-72-1
• MF: C₁₄H₆Cl₅F₃
• MW: 408.457649707794
• CID: 4992840
• Update Time: 2025-10-28

2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl5F3/c1-5-2-3-6(14(20,21)22)4-7(5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： ORUBCQQJIJHOND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C(F)(F)F)C=CC=1C)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 7.9
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361484-72-1)

The compound 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361484-72-1) is a highly specialized chlorinated biphenyl derivative with unique chemical properties. Its molecular structure features a pentachlorinated biphenyl core, combined with a methyl group at the 2' position and a trifluoromethyl substituent at the 5' position. This configuration contributes to its distinct physicochemical characteristics, including thermal stability and lipophilicity, making it a subject of interest in advanced material science and specialty chemical applications.

In recent years, researchers have focused on the environmental persistence and biodegradation pathways of chlorinated biphenyls, including derivatives like 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl. With growing concerns about sustainable chemistry, this compound has been studied for its potential role in green synthesis methods. The integration of trifluoromethyl groups into such structures aligns with the pharmaceutical industry's demand for bioactive molecules with improved metabolic stability, a topic frequently searched in academic and industrial databases.

The synthesis of CAS No. 1361484-72-1 involves multi-step halogenation and cross-coupling reactions, often catalyzed by palladium or nickel complexes. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are critical for purity verification. Users searching for "halogenated biphenyl synthesis optimization" or "fluorinated biphenyl characterization" will find this compound's data relevant to their queries. Its lipophilic nature also makes it a candidate for studies on membrane permeability in drug design, a trending topic in medicinal chemistry forums.

From an industrial perspective, 2'-Methyl-2,3,4,5,6-pentachloro-5'-(trifluoromethyl)biphenyl is explored for its utility in electronic materials, particularly as a dielectric additive or flame retardant precursor. The combination of chlorine and fluorine atoms in its structure enhances its compatibility with polymer matrices, addressing frequent search terms like "halogenated additives for high-performance plastics." Regulatory compliance with global chemical inventories (e.g., REACH, TSCA) is essential for its commercial use, another hot topic among compliance officers and R&D teams.

Ongoing research investigates the photostability and catalytic degradation of this compound under UV irradiation, responding to the demand for "advanced oxidation processes for persistent organic pollutants." Its polyhalogenated framework serves as a model for understanding reaction mechanisms in environmental remediation studies. Laboratories specializing in organofluorine chemistry often reference this compound when optimizing synthetic protocols for structurally complex targets.

In summary, CAS No. 1361484-72-1 represents a nexus of interdisciplinary research, bridging materials science, environmental chemistry, and pharmaceutical development. Its structural motifs align with current trends in sustainable halogenation and fluorine-based functionalization, ensuring continued relevance in peer-reviewed literature and patent filings. For researchers querying "chloro-fluorobiphenyl applications" or "polyhalogenated compound stability," this compound offers a compelling case study in molecular design and functional versatility.